Cas no 948828-03-3 ((2R)-1,1-difluoropropan-2-ol)

• Product Name: (2R)-1,1-difluoropropan-2-ol
• CAS No: 948828-03-3
• MF: C₃H₆F₂O
• MW: 96.0759482383728
• CID: 5686979
• PubChem ID: 57469932
• Update Time: 2025-08-04

(2R)-1,1-difluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• (R)-1,1-difluoropropan-2-ol
• 2-Propanol, 1,1-difluoro-, (2R)-
• AKVKBTWZKYWPNV-UWTATZPHSA-N
• EN300-1928881
• (2R)-1,1-difluoropropan-2-ol
• 948828-03-3

• Inchi： 1S/C3H6F2O/c1-2(6)3(4)5/h2-3,6H,1H3/t2-/m1/s1
• InChI Key： AKVKBTWZKYWPNV-UWTATZPHSA-N
• SMILES： FC([C@@H](C)O)F

Computed Properties

• Exact Mass: 96.03867113g/mol
• Monoisotopic Mass: 96.03867113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 37.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.101±0.06 g/cm3(Predicted)
• Boiling Point: 90.3±25.0 °C(Predicted)
• pka: 13.07±0.20(Predicted)

Additional information on (2R)-1,1-difluoropropan-2-ol

Recent Advances in the Study of (2R)-1,1-Difluoropropan-2-ol (CAS: 948828-03-3) in Chemical Biology and Pharmaceutical Research

The compound (2R)-1,1-difluoropropan-2-ol (CAS: 948828-03-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique physicochemical properties and potential applications in drug discovery. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential. Recent studies have highlighted its role as a versatile building block in the synthesis of fluorinated pharmaceuticals, which are increasingly important in the development of drugs with enhanced metabolic stability and bioavailability.

One of the key advancements in the study of (2R)-1,1-difluoropropan-2-ol is its application in the synthesis of fluorinated analogs of biologically active molecules. Researchers have demonstrated that the introduction of fluorine atoms into organic compounds can significantly alter their pharmacokinetic and pharmacodynamic properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry detailed the use of (2R)-1,1-difluoropropan-2-ol as a precursor in the synthesis of fluorinated protease inhibitors, which showed improved binding affinity and resistance to enzymatic degradation compared to their non-fluorinated counterparts.

Another area of interest is the compound's potential as a chiral synthon in asymmetric synthesis. The stereochemistry of (2R)-1,1-difluoropropan-2-ol makes it a valuable tool for the construction of enantiomerically pure compounds, which are critical in the development of therapeutics with reduced side effects. Recent work has explored its use in the synthesis of fluorinated amino acids and nucleosides, which are being investigated for their antiviral and anticancer properties. A 2022 study in Organic Letters reported a novel catalytic method for the enantioselective synthesis of (2R)-1,1-difluoropropan-2-ol derivatives, achieving high yields and excellent enantiomeric excess.

In addition to its synthetic utility, (2R)-1,1-difluoropropan-2-ol has been studied for its direct biological effects. Preliminary in vitro and in vivo studies suggest that the compound may exhibit modulatory effects on certain enzyme systems, particularly those involved in lipid metabolism. For example, a recent preprint on bioRxiv described its inhibitory activity against acetyl-CoA carboxylase, an enzyme implicated in fatty acid synthesis. These findings open new avenues for the development of metabolic disorder therapeutics, although further validation is required to confirm these effects in clinical settings.

The safety and toxicity profile of (2R)-1,1-difluoropropan-2-ol have also been subjects of recent investigation. While the compound is generally regarded as safe for laboratory use, studies have emphasized the importance of proper handling due to its potential volatility and reactivity. A 2023 toxicology report highlighted the need for comprehensive risk assessments when scaling up its use in industrial pharmaceutical production, particularly regarding occupational exposure limits and environmental impact.

Looking ahead, researchers anticipate that (2R)-1,1-difluoropropan-2-ol will play an increasingly important role in medicinal chemistry, particularly in the design of next-generation fluorinated drugs. Current challenges include optimizing its synthetic routes for large-scale production and further elucidating its mechanism of action in biological systems. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area, potentially leading to novel therapeutic applications in the coming years.